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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)propionic acid

Cat. No.: B181025 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for 2-(4-Chlorophenoxy)propionic acid, a compound used in

agrochemical research. The following procedural guidance outlines the necessary personal

protective equipment (PPE), operational plans for safe handling, and compliant disposal

methods.

Hazard Identification and Classification
2-(4-Chlorophenoxy)propionic acid is classified as harmful if swallowed. It is crucial to wear

appropriate protective gloves, eye protection, and face protection when handling this substance.

In case of skin contact, wash the affected area with plenty of water.

Hazard Summary Table
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral) ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt textWarning
H302: Harmful if

swallowed

Skin Irritation alt text Warning
H315: Causes skin

irritation

Serious Eye Damage alt text Danger
H318: Causes serious

eye damage

Hazardous to the

Aquatic Environment

(Long-term)

alt text Warning

H410: Very toxic to

aquatic life with long

lasting effects

Note: Some hazard classifications are based on the closely related compound 2-(4-chloro-2-

methylphenoxy)propionic acid (Mecoprop) due to limited specific data for 2-(4-
Chlorophenoxy)propionic acid.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table summarizes the required PPE for handling 2-(4-Chlorophenoxy)propionic acid.

PPE Requirements Table
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Body Part Required PPE
Material/Type
Recommendation

Hands Chemical-resistant gloves
Nitrile rubber, Butyl rubber, or

Neoprene[1]

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

ANSI Z87.1 compliant

eyewear[2]

Body
Laboratory coat or chemical-

resistant coveralls
Cotton or disposable Tyvek®[2]

Respiratory
Particulate filter respirator (if

generating dust)
NIOSH-approved respirator[3]

Operational Handling Plan
Safe handling of 2-(4-Chlorophenoxy)propionic acid requires adherence to the following step-

by-step procedures in a well-ventilated area.[3]

Step 1: Preparation

Ensure all necessary PPE is available and in good condition.

Verify that an eyewash station and safety shower are accessible.[2]

Have spill control materials (e.g., absorbent pads, sand) readily available.

Step 2: Handling the Chemical

Avoid contact with skin and eyes.[3]

Minimize dust formation during handling.[3]

Use non-sparking tools to prevent ignition sources.[3]

Do not eat, drink, or smoke in the handling area.
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Step 3: Post-Handling

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean and decontaminate the work area.

Store the chemical in a tightly closed container in a cool, dry place.[2]

Disposal Plan
Proper disposal of 2-(4-Chlorophenoxy)propionic acid and its contaminated waste is critical

to prevent environmental contamination and ensure regulatory compliance.

Disposal Guidelines Table

Waste Type Disposal Procedure

Unused/Expired Chemical

Dispose of as hazardous waste in accordance

with local, state, and federal regulations.[4] Do

not allow the product to reach the sewage

system.

Contaminated PPE
Dispose of as hazardous waste. Place in a

sealed, labeled container.

Spill Debris

Absorb spills with inert material (e.g., sand,

diatomite) and collect in a sealed container for

disposal as hazardous waste. Moisten spilled

material first to prevent dusting.[4]

Empty Containers

Triple rinse with a suitable solvent. Dispose of

the rinsate as hazardous waste. The empty

container may then be disposed of according to

official regulations.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 2-(4-
Chlorophenoxy)propionic acid.
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Safe Handling and Disposal Workflow for 2-(4-Chlorophenoxy)propionic acid

Preparation

Handling

Post-Handling
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Transfer to Reaction Vessel
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Dispose via
Hazardous Waste Stream

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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